Cas no 1553897-76-9 (2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid)

2-(1,3-Dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,3-dimethylpyrazole core linked to a tertiary carboxylic acid group, offering steric hindrance and metabolic stability. This compound may serve as a versatile intermediate in synthesizing bioactive molecules due to its functional group compatibility and rigid scaffold. Its lipophilic properties could enhance membrane permeability, making it useful in drug design. The presence of both acidic and heterocyclic moieties allows for further derivatization, enabling the development of targeted inhibitors or ligands. Handling requires standard precautions for carboxylic acids and pyrazole derivatives.

2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid structure

1553897-76-9 structure

Product Name:2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid

CAS No:1553897-76-9

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:6322167

PubChem ID:83828500

Update Time:2025-05-27

2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
- 1553897-76-9
- EN300-1138984
- Inchi： 1S/C9H14N2O2/c1-6-5-7(11(4)10-6)9(2,3)8(12)13/h5H,1-4H3,(H,12,13)
- InChI Key： YPBKQRBHKDUMRE-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)C1=CC(C)=NN1C)=O

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1138984-1.0g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9		1g	$0.0	2023-06-09
Enamine	EN300-1138984-0.05g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	0.05g	$647.0	2023-10-26
Enamine	EN300-1138984-0.1g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	0.1g	$678.0	2023-10-26
Enamine	EN300-1138984-0.25g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	0.25g	$708.0	2023-10-26
Enamine	EN300-1138984-0.5g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	0.5g	$739.0	2023-10-26
Enamine	EN300-1138984-1g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	1g	$770.0	2023-10-26
Enamine	EN300-1138984-2.5g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	2.5g	$1509.0	2023-10-26
Enamine	EN300-1138984-5g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	5g	$2235.0	2023-10-26
Enamine	EN300-1138984-10g	2-(1,3-dimethyl-1H-pyrazol-5-yl)-2-methylpropanoic acid	1553897-76-9	95%	10g	$3315.0	2023-10-26